![molecular formula C13H17FN2O4S B5107641 4-fluoro-N,N-dimethyl-3-(4-morpholinylsulfonyl)benzamide](/img/structure/B5107641.png)
4-fluoro-N,N-dimethyl-3-(4-morpholinylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N,N-dimethyl-3-(4-morpholinylsulfonyl)benzamide, also known as FDMS, is a chemical compound that has been extensively studied in scientific research. It is a potent inhibitor of a class of enzymes called protein kinases, which play a crucial role in cell signaling and regulation. In
Mechanism of Action
4-fluoro-N,N-dimethyl-3-(4-morpholinylsulfonyl)benzamide works by binding to the ATP-binding site of protein kinases, which prevents them from phosphorylating their substrates. Protein phosphorylation is a crucial step in cell signaling and regulation, and by inhibiting this process, this compound can disrupt the normal functioning of cancer cells. The exact mechanism of action of this compound is still being studied, but it is believed to involve multiple pathways and targets.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In cancer cells, it can induce cell cycle arrest and apoptosis, which are mechanisms that prevent the cells from dividing and cause them to die. This compound has also been shown to inhibit angiogenesis, which is the process by which tumors develop their own blood supply. In addition to its effects on cancer cells, this compound has been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
4-fluoro-N,N-dimethyl-3-(4-morpholinylsulfonyl)benzamide has several advantages as a research tool. It is a potent and selective inhibitor of protein kinases, which makes it a valuable tool for studying these enzymes in vitro and in vivo. This compound has also been shown to have low toxicity and good pharmacokinetic properties, which make it a promising candidate for drug development. However, there are also some limitations to using this compound in lab experiments. It is a relatively complex molecule that requires specialized equipment and expertise to synthesize and work with. In addition, its effects on protein kinases can be complex and difficult to interpret, which requires careful experimental design and analysis.
Future Directions
There are several future directions for research on 4-fluoro-N,N-dimethyl-3-(4-morpholinylsulfonyl)benzamide. One area of interest is the development of this compound-based drugs for cancer and other diseases. Several studies have shown that this compound has promising anti-cancer activity in vitro and in vivo, and there is potential for it to be developed into a new class of cancer drugs. Another area of interest is the study of this compound in combination with other drugs or therapies. Combining this compound with other inhibitors or chemotherapeutic agents may enhance its anti-cancer activity and reduce the risk of drug resistance. Finally, there is potential for this compound to be used as a research tool in other areas of biology and medicine, such as neuroscience and immunology.
Synthesis Methods
4-fluoro-N,N-dimethyl-3-(4-morpholinylsulfonyl)benzamide can be synthesized by reacting 4-fluoro-3-nitrobenzoic acid with dimethylamine and morpholine in the presence of a catalyst. The resulting product is then treated with sulfuryl chloride to form the final compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise, but it has been successfully replicated in many laboratories.
Scientific Research Applications
4-fluoro-N,N-dimethyl-3-(4-morpholinylsulfonyl)benzamide has been studied extensively in the context of cancer research. Protein kinases are often overactive in cancer cells, leading to uncontrolled cell growth and proliferation. By inhibiting these enzymes, this compound has the potential to slow down or even stop the growth of cancer cells. In addition to cancer research, this compound has also been studied in the context of other diseases such as Alzheimer's, Parkinson's, and diabetes.
Properties
IUPAC Name |
4-fluoro-N,N-dimethyl-3-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O4S/c1-15(2)13(17)10-3-4-11(14)12(9-10)21(18,19)16-5-7-20-8-6-16/h3-4,9H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIPSGHPLKKYHCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC(=C(C=C1)F)S(=O)(=O)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.